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Compound of Interest

Compound Name: 5-(Bromomethyl)benzo[dJoxazole

cat. No.: B1289023

An In-depth Technical Guide to 5-(Bromomethyl)benzo[d]oxazole: Synthesis, Reactivity, and
Applications

Introduction

5-(Bromomethyl)benzo[d]oxazole is a heterocyclic compound of significant interest in the
fields of medicinal chemistry and organic synthesis. Its structure, which integrates a reactive
bromomethyl group with the privileged benzoxazole scaffold, renders it a versatile building
block for the synthesis of a wide array of more complex, biologically active molecules. The
benzoxazole core is a common feature in numerous compounds with diverse pharmacological
activities, including anticancer, anti-inflammatory, and antimicrobial properties[1][2][3]. This
guide provides a comprehensive technical overview of 5-(Bromomethyl)benzo[d]oxazole,
detailing its chemical properties, synthesis, reactivity, and applications for researchers,
scientists, and professionals in drug development.

IUPAC Nomenclature and Chemical Structure

The definitive identification of a chemical entity begins with its systematic name and structure.
For the compound of interest, these are well-established.

e |[UPAC Name: 5-(bromomethyl)-1,3-benzoxazole[4]

¢ Synonyms: 5-(bromomethyl)benzoxazole[4]
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e CAS Number: 181038-98-2[4]

e Molecular Formula: CsHeBrNOJ[4]

Chemical Structure:

The structure of 5-(Bromomethyl)benzo[d]oxazole is characterized by a benzene ring fused
to an oxazole ring, with a bromomethyl substituent at the 5-position of the benzoxazole core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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